Cas no 2098256-49-4 (2-(2,2-Difluoro-ethyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane)

• Product Name: 2-(2,2-Difluoro-ethyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• CAS No: 2098256-49-4
• MF: C₈H₁₅BF₂O₂
• MW: 192.011309862137
• CID: 6620736
• PubChem ID: 168441620
• Update Time: 2026-03-11

2-(2,2-Difluoro-ethyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-Difluoro-ethyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-(2,2-Difluoroethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2098256-49-4

• Inchi： 1S/C8H15BF2O2/c1-7(2)8(3,4)13-9(12-7)5-6(10)11/h6H,5H2,1-4H3
• InChI Key： DYKDYYABIUKJKG-UHFFFAOYSA-N
• SMILES： FC(CB1OC(C)(C)C(C)(C)O1)F

Computed Properties

• Exact Mass: 192.1133162g/mol
• Monoisotopic Mass: 192.1133162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(2,2-Difluoro-ethyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane

Compound CAS No 2098256-49-4: 2-(2,2-Difluoro-ethyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane

The compound with CAS No 2098256-49-4, known as 2-(2,2-Difluoro-ethyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and versatile applications in modern chemistry. The [1,3,2]dioxaborolane framework serves as a robust platform for various chemical transformations, making it a valuable tool in contemporary research.

The difluoro-ethyl group attached to the dioxaborolane ring introduces intriguing electronic properties and reactivity. Recent studies have highlighted the role of such fluorinated compounds in enhancing the stability and functionality of materials. For instance, researchers have explored the use of this compound in the development of advanced polymers and organometallic catalysts. Its ability to participate in cross-coupling reactions has been particularly significant in the synthesis of complex organic molecules.

One of the most groundbreaking applications of CAS No 2098256-49-4 is its role in boron-based chemistry. The dioxaborolane structure is known for its ability to act as a boron source in various reactions. Recent advancements have demonstrated its potential in creating novel boron-containing materials with unique electronic and optical properties. These materials are being investigated for their use in next-generation electronics and optoelectronic devices.

The synthesis of this compound involves a series of precise chemical transformations that require meticulous control over reaction conditions. Researchers have developed innovative methods to optimize its production efficiency while maintaining high purity levels. For example, recent work has focused on using environmentally friendly solvents and catalysts to reduce the ecological footprint of its manufacturing process.

In terms of physical properties, CAS No 2098256-49-4 exhibits remarkable thermal stability and chemical inertness under standard conditions. These characteristics make it ideal for applications requiring long-term stability and resistance to environmental factors. Its low volatility also contributes to its suitability for use in sensitive chemical processes.

Another area where this compound has shown promise is in medicinal chemistry. The difluoro-substituted dioxaborolane framework has been explored as a potential building block for drug discovery. Its ability to form stable bonds with other functional groups makes it a valuable component in the design of bioactive molecules. Recent studies have indicated that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties.

Furthermore, the tetramethyl substituents on the dioxaborolane ring contribute significantly to its steric properties. This steric bulk not only influences its reactivity but also plays a crucial role in determining its compatibility with other chemical systems. Researchers have leveraged these properties to develop new strategies for asymmetric synthesis and enantioselective catalysis.

The global demand for compounds like CAS No 2098256-49-4 continues to grow as industries seek innovative solutions to meet evolving technological needs. Its versatility across multiple domains underscores its importance as a key player in modern chemical research. As advancements in synthetic methodologies and material science progress, this compound is expected to find even more diverse applications.

In conclusion, CAS No 2098256-49-4, or 2-(2,2-Difluoro-ethyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane, stands as a testament to the ingenuity of modern chemistry. Its unique structure and versatile properties make it an invaluable tool across various scientific disciplines. As research continues to uncover new potentials for this compound, it will undoubtedly play an increasingly pivotal role in shaping future innovations.